5-Bromo-3-fluoro-2-methoxyisonicotinic acid

• Molecular Formula: C7H5BrFNO3
• Molecular Weight: 250.02 g/mol
• IUPAC Name: 5-bromo-3-fluoro-2-methoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C7H5BrFNO3/c1-13-6-5(9)4(7(11)12)3(8)2-10-6/h2H,1H3,(H,11,12)
• InChI Key: BRKZFMPBXYSPIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1F)C(=O)O)Br

Description

5-Bromo-3-fluoro-2-methoxyisonicotinic acid is a substituted isonicotinic acid derivative featuring bromine (Br) at position 5, fluorine (F) at position 3, and a methoxy (-OCH₃) group at position 2 on the pyridine ring. The bromine and fluorine substituents enhance electrophilic reactivity and metabolic stability, while the methoxy group contributes to solubility and steric modulation .

Comparison with Similar Compounds

5-Bromo-2-chloroisonicotinic Acid

• Structure : Br at position 5, Cl at position 2, carboxylic acid at position 3.
• Molecular Weight : 236.45 g/mol vs. ~249.03 g/mol (target compound).
• Key Differences : Replacement of F and methoxy with Cl reduces electronegativity and alters steric bulk. The Cl substituent may lower solubility compared to methoxy.
• Applications : Used as an intermediate in cross-coupling reactions due to halogen reactivity .

5-Chloro-2-methylisonicotinic Acid

• Structure : Cl at position 5, methyl (-CH₃) at position 2.
• Similarity Score : 0.90 vs. target compound .
• Key Differences : Methyl group introduces steric hindrance but lacks the electron-donating effect of methoxy. The absence of Br/F reduces halogen-directed reactivity.

Methoxy/Hydroxy Derivatives

5-Bromo-2-hydroxyisonicotinic Acid

• Structure : Br at position 5, hydroxyl (-OH) at position 2.
• Similarity Score : 0.81 vs. target compound .
• Key Differences : The hydroxyl group increases acidity (pKa ~3–4) compared to methoxy (pKa ~13–14), affecting solubility and hydrogen-bonding capacity.

2-Methoxy-3-methylisonicotinic Acid

• Structure : Methoxy at position 2, methyl at position 3.
• Similarity Score : 0.81 vs. target compound .

Boronic Acid Derivatives

5-Bromo-2-methoxyphenylboronic Acid

• Structure : Br at position 5, methoxy at position 2, boronic acid (-B(OH)₂) at position 4.
• Similarity Score : 0.92 vs. target compound .
• Key Differences : The boronic acid group enables Suzuki-Miyaura cross-coupling, making it valuable in polymer and pharmaceutical synthesis.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Similarity Score	Key Properties/Applications
5-Bromo-3-fluoro-2-methoxyisonicotinic acid	5-Br, 3-F, 2-OCH₃	~249.03	—	High electrophilicity, drug intermediate
5-Bromo-2-chloroisonicotinic acid	5-Br, 2-Cl	236.45	—	Cross-coupling intermediate
5-Chloro-2-methylisonicotinic acid	5-Cl, 2-CH₃	~185.62	0.90	Steric modulation
5-Bromo-2-hydroxyisonicotinic acid	5-Br, 2-OH	~232.00	0.81	Increased acidity
5-Bromo-2-methoxyphenylboronic acid	5-Br, 2-OCH₃, 4-B(OH)₂	~245.00	0.92	Suzuki coupling reagent

Key Research Findings

Methoxy vs. Hydroxy : Methoxy groups reduce acidity compared to hydroxy derivatives, favoring lipid solubility and membrane permeability in drug candidates .

Boronic Acid Utility : Derivatives like 5-bromo-2-methoxyphenylboronic acid demonstrate versatility in aryl-aryl bond formation, critical for bioactive molecule synthesis .